Cas no 2408972-20-1 (7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane-2-carboxamide)

• Product Name: 7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane-2-carboxamide
• CAS No: 2408972-20-1
• MF: C₈H₁₁F₃N₂O
• MW: 208.180952310562
• CID: 6085439
• PubChem ID: 146082379
• Update Time: 2025-08-05

7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane-2-carboxamide
• 2408972-20-1
• EN300-7539442

• Inchi： 1S/C8H11F3N2O/c9-8(10,11)5-4-2-1-3-13(6(4)5)7(12)14/h4-6H,1-3H2,(H2,12,14)
• InChI Key： NHZQUQYJJXCBHQ-UHFFFAOYSA-N
• SMILES： FC(C1C2C1CCCN2C(N)=O)(F)F

Computed Properties

• Exact Mass: 208.08234746g/mol
• Monoisotopic Mass: 208.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.3Ų

Additional information on 7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane-2-carboxamide

Introduction to 7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane-2-carboxamide (CAS No. 2408972-20-1)

7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane-2-carboxamide is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry due to its distinct bicyclic framework and the presence of a trifluoromethyl group. This molecule, identified by its CAS number 2408972-20-1, represents a promising scaffold for the development of novel bioactive agents. The bicyclic system, specifically a seven-membered azabicyclo structure, introduces rigidity and potential for precise interactions with biological targets, while the trifluoromethyl substituent enhances metabolic stability and binding affinity, making it an attractive candidate for drug design.

The compound's molecular architecture is characterized by a nitrogen-containing heterocycle embedded within a cycloalkane backbone, which is further functionalized by an amide group at the 2-position. This structural motif has been explored in various research endeavors, particularly in the quest to develop treatments for neurological disorders and inflammatory conditions. The trifluoromethyl moiety, in particular, is well-documented for its ability to modulate pharmacokinetic properties, including lipophilicity and metabolic resistance, which are critical factors in drug efficacy and duration of action.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have indicated that the rigid bicyclic core of 7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane-2-carboxamide can effectively engage with protein targets, particularly those involved in enzyme inhibition and receptor modulation. The nitrogen atom in the azabicyclo ring provides an additional interaction point, potentially forming hydrogen bonds or salt bridges with key residues in biological macromolecules.

The trifluoromethyl group's electron-withdrawing nature also contributes to the compound's overall electronic properties, influencing its reactivity and interaction with biological systems. This feature has been leveraged in the design of molecules targeting specific enzymes such as kinases and phosphodiesterases, which play pivotal roles in cellular signaling pathways associated with diseases like cancer and neurodegeneration. Preliminary computational studies suggest that the trifluoromethyl-substituted amide may exhibit inhibitory activity against these enzymes by occupying critical subsites within the active pockets.

In parallel, synthetic chemists have developed innovative strategies to access this motif efficiently and in high enantiopurity. The synthesis of azabicyclo[4.1.0]heptanes often involves Ring-closing metathesis (RCM) or intramolecular cyclization reactions, which can be tailored to introduce specific functional groups like the amide moiety at desired positions. The incorporation of the trifluoromethyl group has been achieved through halogen-metal exchange followed by fluorination reactions, providing access to a diverse library of fluorinated derivatives for further biological evaluation.

The pharmacological potential of 7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane-2-carboxamide has been explored through both in silico and in vitro studies. Virtual screening campaigns have identified analogs with enhanced binding affinities to target proteins, while experimental assays have validated their biological activity. For instance, early-stage experiments suggest that certain derivatives may modulate inflammatory pathways by inhibiting key pro-inflammatory cytokines or enzymes involved in oxidative stress responses.

One particularly intriguing aspect of this compound is its potential application in central nervous system (CNS) drug discovery. The combination of a rigid bicyclic scaffold and a lipophilic trifluoromethyl group may facilitate blood-brain barrier penetration, a critical challenge for many CNS therapeutics. Preclinical studies are underway to assess the pharmacokinetic profile and neuropharmacological effects of this compound and its derivatives, with the aim of identifying lead candidates for treating conditions such as Alzheimer's disease or chronic pain syndromes.

The broader significance of this molecule lies in its contribution to the evolving landscape of medicinal chemistry toolkits. As drug discovery increasingly relies on innovative molecular architectures to overcome resistance mechanisms and improve therapeutic outcomes, compounds like 7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane-2-carboxamide offer valuable starting points for further development. By leveraging structural motifs that have demonstrated success in previous drug candidates, researchers can accelerate the design process while minimizing trial-and-error experimentation.

Future directions for research on this compound may include exploring its role as a scaffold for covalent inhibitors—molecules designed to form permanent bonds with target enzymes—thereby enhancing duration of action and reducing off-target effects. Additionally, advances in fluorine chemistry may enable the introduction of additional fluorinated substituents at strategic positions within the molecule, further optimizing its pharmacological properties.

In conclusion,7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane-2-carboxamide (CAS No. 2408972-20-1) exemplifies how structural innovation can drive progress in drug discovery. Its unique combination of features—rigidity provided by the bicyclic system and lipophilicity-enhancing trifluoromethyl group—makes it a compelling candidate for developing novel therapeutics across multiple disease areas. As research continues to uncover new applications for this scaffold, it is poised to play an increasingly important role in shaping the next generation of pharmaceutical agents.